Cas no 1396865-67-0 (N-(2,2-dimethoxyethyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide)

• Product Name: N-(2,2-dimethoxyethyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
• CAS No: 1396865-67-0
• MF: C₁₃H₁₈N₄O₄
• MW: 294.306422710419
• CID: 6377562
• PubChem ID: 71785660
• Update Time: 2025-06-26

N-(2,2-dimethoxyethyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
• 1396865-67-0
• F6125-3741
• AKOS024533309
• VU0533048-1

• Inchi： 1S/C13H18N4O4/c1-20-11(21-2)6-16-12(18)9-7-17(8-9)13(19)10-5-14-3-4-15-10/h3-5,9,11H,6-8H2,1-2H3,(H,16,18)
• InChI Key： SUWFAOSBWBTTNL-UHFFFAOYSA-N
• SMILES： N1(C(C2=NC=CN=C2)=O)CC(C(NCC(OC)OC)=O)C1

Computed Properties

• Exact Mass: 294.13280507g/mol
• Monoisotopic Mass: 294.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 93.6Ų

Additional information on N-(2,2-dimethoxyethyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide

Research Brief on N-(2,2-dimethoxyethyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide (CAS: 1396865-67-0)

N-(2,2-dimethoxyethyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide (CAS: 1396865-67-0) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine and pyrazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its relevance in drug discovery and development.

The synthesis of N-(2,2-dimethoxyethyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide involves a multi-step process that includes the coupling of pyrazine-2-carboxylic acid with azetidine-3-carboxylic acid derivatives, followed by the introduction of the dimethoxyethyl group. The compound's structural features, such as the presence of a carboxamide linkage and a flexible dimethoxyethyl side chain, contribute to its ability to interact with biological targets. Recent publications have detailed the optimization of these synthetic routes to improve yield and purity, which are critical for further pharmacological studies.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to modulate the activity of kinases such as PI3K and mTOR, which are key players in cell proliferation and survival. These findings suggest potential applications in cancer therapy, where targeting these pathways is a well-established strategy. Additionally, the compound's ability to disrupt PPIs has been explored in the context of neurodegenerative diseases, offering a new avenue for therapeutic intervention.

Recent in vitro and in vivo studies have provided insights into the pharmacokinetic and pharmacodynamic properties of N-(2,2-dimethoxyethyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide. The compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as off-target effects and toxicity profiles need to be addressed in future research. Collaborative efforts between academic and industrial researchers are underway to explore these aspects and to advance the compound toward clinical trials.

In conclusion, N-(2,2-dimethoxyethyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide represents a promising scaffold in medicinal chemistry, with potential applications in oncology and neurology. Its unique structural features and biological activities warrant further investigation to fully elucidate its therapeutic potential. Continued research efforts will be essential to overcome existing challenges and to translate these findings into clinically relevant treatments.